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Introduction
Amoxicillin-clavulanate is a combination antimicrobial agent consisting of amoxicillin, a broad-

spectrum penicillin antibiotic, and clavulanic acid, a β-lactamase inhibitor. Amoxicillin acts by

inhibiting the synthesis of the bacterial cell wall. However, its efficacy is limited against bacteria

that produce β-lactamase enzymes, which inactivate the antibiotic. Clavulanic acid irreversibly

binds to and inactivates these enzymes, thereby protecting amoxicillin from degradation and

restoring its antibacterial activity against resistant strains.[1][2] Accurate in vitro susceptibility

testing is crucial for determining the effectiveness of amoxicillin-clavulanate against specific

bacterial isolates and for guiding appropriate clinical use.

This document provides detailed application notes and protocols for three common methods of

in vitro susceptibility testing for amoxicillin-clavulanate: broth microdilution, disk diffusion (Kirby-

Bauer), and the gradient diffusion strip test (Etest). These protocols are based on guidelines

from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

Mechanism of Action: A Synergistic Effect
The synergistic interaction between amoxicillin and clavulanic acid is essential for its broad-

spectrum activity.
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Caption: Mechanism of action of amoxicillin-clavulanate.

Quantitative Data Summary
Table 1: CLSI and EUCAST Interpretive Criteria for
Amoxicillin-Clavulanate against Enterobacterales
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Guideline Method
Susceptible
(S)

Intermediate (I) Resistant (R)

CLSI
Broth Dilution

(MIC in µg/mL)
≤ 8/4 16/8 ≥ 32/16

Disk Diffusion

(Zone Diameter

in mm)

≥ 18 14-17 ≤ 13

EUCAST
Broth Dilution

(MIC in µg/mL)
≤ 8 - > 8

Disk Diffusion

(Zone Diameter

in mm)

≥ 18 - < 18

Note: For CLSI, amoxicillin-clavulanate concentrations are expressed as amoxicillin/clavulanic

acid in a 2:1 ratio. For EUCAST, the MIC is for amoxicillin, and the concentration of clavulanic

acid is fixed at 2 mg/L.

Table 2: Quality Control (QC) Ranges for Amoxicillin-
Clavulanate

QC Strain Method CLSI QC Range EUCAST QC Range

Escherichia coli

ATCC® 25922™

Broth Dilution (MIC in

µg/mL)
2/1 - 8/4 2-8

Disk Diffusion (Zone

Diameter in mm)
18-24 18-24

Escherichia coli

ATCC® 35218™

Broth Dilution (MIC in

µg/mL)
4/2 - 16/8 4-16

Disk Diffusion (Zone

Diameter in mm)
17-22 17-22
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Broth Microdilution Method (CLSI M07)
This method determines the minimum inhibitory concentration (MIC) of amoxicillin-clavulanate

required to inhibit the growth of a bacterial isolate.
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Serial Dilution
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Result Interpretation

Prepare amoxicillin-clavulanate
stock solution (2:1 ratio)

Add 100 µL of drug stock to the first well

Prepare cation-adjusted
Mueller-Hinton broth (CAMHB)

Dispense 100 µL of CAMHB
into each well of a 96-well plate

Prepare standardized inoculum
(0.5 McFarland)

Inoculate each well with 5 µL
of standardized inoculum

Perform two-fold serial dilutions
across the plate

Incubate at 35°C ± 2°C
for 16-20 hours in ambient air

Examine for bacterial growth
(turbidity)

Determine MIC: lowest concentration
with no visible growth

Compare MIC to interpretive
criteria (Table 1)
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Caption: Broth microdilution workflow.
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Detailed Methodology:

Preparation of Antimicrobial Solution: Prepare a stock solution of amoxicillin-clavulanate in a

2:1 ratio. For example, dissolve amoxicillin and clavulanic acid powders in a suitable solvent

to achieve a final concentration of 1280/640 µg/mL.

Inoculum Preparation: From a pure, 18-24 hour culture on a non-selective agar plate, select

3-5 colonies and suspend them in sterile broth or saline. Adjust the turbidity of the

suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x

10⁸ CFU/mL.

Inoculum Dilution: Dilute the standardized inoculum in cation-adjusted Mueller-Hinton broth

(CAMHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of

the microdilution plate.

Plate Inoculation: Within 15 minutes of preparation, inoculate each well of a 96-well

microdilution plate containing serial two-fold dilutions of amoxicillin-clavulanate in CAMHB

with the diluted bacterial suspension. The final volume in each well should be 100 µL.

Incubation: Incubate the plates in an ambient air incubator at 35°C ± 2°C for 16-20 hours.

Reading Results: After incubation, visually inspect the wells for turbidity. The MIC is the

lowest concentration of amoxicillin-clavulanate that completely inhibits visible bacterial

growth.

Quality Control: Concurrently, test the appropriate QC strains (e.g., E. coli ATCC® 25922™

and E. coli ATCC® 35218™). The resulting MICs should fall within the acceptable ranges

specified in Table 2.

Disk Diffusion Method (Kirby-Bauer) (CLSI M02)
This method assesses the susceptibility of a bacterial isolate to amoxicillin-clavulanate by

measuring the diameter of the zone of growth inhibition around a disk impregnated with a

specific amount of the drug.
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Prepare standardized inoculum
(0.5 McFarland)

Inoculate MHA plate with a
sterile swab to create a lawn

Prepare Mueller-Hinton
agar (MHA) plate

Aseptically apply amoxicillin-clavulanate
disk (20/10 µg)

Incubate at 35°C ± 2°C
for 16-18 hours in ambient air

Measure the diameter of the
zone of inhibition in mm

Compare zone diameter to
interpretive criteria (Table 1)
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Caption: Disk diffusion (Kirby-Bauer) workflow.

Detailed Methodology:

Inoculum Preparation: Prepare a standardized inoculum as described in the broth

microdilution protocol (Step 2).
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Plate Inoculation: Within 15 minutes of preparation, dip a sterile cotton swab into the

adjusted inoculum suspension and remove excess fluid by pressing the swab against the

inside of the tube.[3] Swab the entire surface of a Mueller-Hinton agar plate three times,

rotating the plate approximately 60 degrees after each application to ensure even coverage.

[3][4]

Disk Application: Aseptically apply an amoxicillin-clavulanate disk (containing 20 µg of

amoxicillin and 10 µg of clavulanic acid) to the surface of the inoculated agar plate.[4] Ensure

the disk is in firm contact with the agar.

Incubation: Invert the plates and incubate them in an ambient air incubator at 35°C ± 2°C for

16-18 hours.

Reading Results: After incubation, measure the diameter of the zone of complete growth

inhibition to the nearest millimeter using a ruler or calipers.

Quality Control: Concurrently, test the appropriate QC strains. The zone diameters should fall

within the acceptable ranges specified in Table 2.

Gradient Diffusion Strip Test (Etest)
This method utilizes a plastic strip impregnated with a predefined gradient of amoxicillin-

clavulanate to determine the MIC.
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Prepare standardized inoculum
(0.5 McFarland)

Inoculate MHA plate with a
sterile swab to create a lawn

Prepare Mueller-Hinton
agar (MHA) plate

Aseptically apply the Etest strip

Incubate at 35°C ± 2°C
for 16-20 hours in ambient air

Read the MIC value at the point
where the ellipse of inhibition

intersects the strip

Compare MIC to interpretive
criteria (Table 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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